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Compound of Interest

Compound Name: (S)-3-(1-Aminoethyl)phenol

Cat. No.: B047527

Essential Safety and Handling Guide for (S)-3-(1-
Aminoethyl)phenol

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with (S)-3-(1-Aminoethyl)phenol
(CAS No. 123982-81-0). Adherence to these procedures is vital for ensuring laboratory safety
and maintaining experimental integrity.

(S)-3-(1-Aminoethyl)phenol, also known as S-3-Hydroxy-Alpha-methylbenzylamine, is a key
intermediate in the synthesis of pharmaceuticals such as Rivastigmine.[1] It is classified as a
substance that causes severe skin burns and eye damage, and may cause respiratory
irritation.[2][3]

Hazard Identification and Classification

Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion / Irritation 1B

burns and eye damage.[2][3]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.[2][3][4]

Signal Word: Danger[2][4]
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Personal Protective Equipment (PPE)

Due to the corrosive and irritant nature of (S)-3-(1-Aminoethyl)phenol, the following personal

protective equipment is mandatory when handling this chemical.

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
dust that can cause severe

eye damage.[2]

Skin Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Viton®), a
lab coat worn over long pants,
and closed-toe shoes.
Consider double-gloving for

extensive handling.

Prevents skin contact which

can lead to severe burns.[2][5]
Phenol and its derivatives can
be absorbed through the skin.

Respiratory Protection

Use in a certified chemical
fume hood. If a fume hood is
not available or if dust is
generated, a NIOSH/MSHA-
approved respirator with
appropriate cartridges for
organic vapors and

particulates is necessary.

Minimizes inhalation of dust or
vapors that may cause

respiratory irritation.[2][6]

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.[6]

Verify that an emergency eyewash station and safety shower are accessible within 10

seconds of the work area.[7]

Prepare a designated and clearly labeled workspace for handling the chemical.
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» Assemble a spill kit containing an absorbent material (e.g., vermiculite), and a first aid kit
with polyethylene glycol (PEG-300 or PEG-400) for skin exposure.[8]

2. Handling the Chemical:

e Don all required PPE before handling the container.

o Work exclusively within the chemical fume hood, at least 6 inches from the sash.[6]
o Keep the container tightly closed when not in use.[2][9]

e Avoid creating dust. If handling the solid form, use appropriate tools to minimize dust
generation.

« |If making a solution, slowly add the solid to the solvent to prevent splashing.
3. Post-Handling:

e Thoroughly decontaminate the work area after completion of the task.

» Remove PPE carefully to avoid cross-contamination.

e Wash hands and forearms thoroughly with soap and water after removing gloves.[6]

Emergency Procedures and First Aid
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Exposure Route First Aid Measures

Immediately remove all contaminated clothing.
[7] For small exposures, wipe the affected area
with a gauze pad soaked in polyethylene glycol
Skin Contact (PEG-300 or PEG-400).[5][7][8] For large
exposures, use an emergency drench shower
for at least 15 minutes.[5][7] Seek immediate

medical attention.[2]

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids

Eye Contact open.[2][5] Remove contact lenses if present
and easy to do.[2] Seek immediate medical

attention.

Move the person to fresh air.[2] If breathing is

difficult, provide oxygen. If the person is not

Inhalation
breathing, give artificial respiration. Seek
immediate medical attention.[2]
Do NOT induce vomiting.[2] Rinse the mouth
with water.[2] If the person is conscious, give
Ingestion them water to drink. Never give anything by

mouth to an unconscious person.[2] Seek

immediate medical attention.

Disposal Plan

All waste containing (S)-3-(1-Aminoethyl)phenol must be treated as hazardous waste.
1. Waste Collection:

o Collect all waste (solid and liquid) in a dedicated, properly labeled, and sealed hazardous
waste container.[9]

e The container must be compatible with the chemical and clearly labeled with "Hazardous
Waste" and the full chemical name.[9]
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e Do not mix this waste with other waste streams.[9]

2. Storage of Waste:

» Store the hazardous waste container in a designated satellite accumulation area.
o Ensure the container is kept closed except when adding waste.[9]

» Store in secondary containment to prevent spills.

3. Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office.[10][11]

» Follow all local, state, and federal regulations for hazardous waste disposal.[2]

Safe Handling and Disposal Workflow
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Workflow for Safe Handling and Disposal of (S)-3-(1-Aminoethyl)phenol
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Caption: Workflow for the safe handling and disposal of (S)-3-(1-Aminoethyl)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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